Cas no 14945-24-5 (5,10,15,20-Tetrakis(4-dimethylaminophenyl)porphyrin)

5,10,15,20-Tetrakis(4-dimethylaminophenyl)porphyrin Properties

Names and Identifiers

• 5,10,15,20-TETRA(4-DIMETHYLAMINOPHENYL)PORPHYRIN
• N,N-dimethyl-4-[10,15,20-tris[4-(dimethylamino)phenyl]-21,24-dihydroporphyrin-5-yl]aniline
• 5,10,15,20-tetrakis(4-(N,N-dimethylamino)phenyl)-21H,23H-porphine
• meso-Tetra-(4-dimethylamino-phenyl)-porphin
• N,N,N',N'-Tetrakis(4-(dibutylamino)phenyl)-1,4-benzenediamine
• N,N,N',N'-tetrakis(p-dibutylaminophenyl)-p-phenylene diamine
• N1,N1'-(1,4-Phenylene)bis(N4,N4-dibutyl-N1-(
• tetrakis(4-N,N-dimethylaminophenyleneporphyrin)
• tetrakis-[N,N,N',N'-(p-(N",N"-di-(n-butyl)amino)phenyl)]phenylenediamine
• Tetrakis-<4-dimethylamino-phenyl>-porphin
• RARECHEM AS SA 0032
• 5,10,15,20-TETRAKIS-(4-N,N-DIMETHYLAMINOPHENYL)-21,23H-PORPHYRIN
• 5,10,15,20-Tetrakis(4-dimethylaminophenyl)porphyrin
• tetra-(p-dimethylaminophenyl)porphine
• Tetrakis(4-N,N-dimethylaminophenyl)porphyrin
• Dimethyl(4-{7,12,17-tris[4-(dimethylamino)phenyl]-21,22,23,24-tetraazapentacyclo[16.2.1.1<3,6>.1<8,11>.1<13,16>]tetracosa-1,3,5,7,9,11(23),12,14,16,18(21),19-undecaen-2-yl}phenyl)amine
• 14945-24-5
• N,N-dimethyl-4-[10,15,20-tris[4-(dimethylamino)phenyl]-21,23-dihydroporphyrin-5-yl]aniline
• N,N-dimethyl-4-[(5Z,10Z,14Z,19Z)-10,15,20-tris(4-dimethylaminophenyl)-21,23-dihydroporphyrin-5-yl]aniline
• E84265
• DD-037
• SCHEMBL4447465
• 4,4',4'',4'''-(Porphyrin-5,10,15,20-tetrayl)tetrakis(N,N-dimethylaniline)
• 5,10,15,20-Tetra(4-dimethylaminophenyl)porphine
• YSWG475
• CS-0110954
• Benzenamine,4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis[N,N-dimethyl-
• MFCD01074432
• Benzenamine, 4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis[N,N-dimethyl-
• N,N-dimethyl-4-{7,12,17-tris[4-(dimethylamino)phenyl]-21,22,23,24-tetraazapentacyclo[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]tetracosa-1,3(24),4,6,8,10,12,14,16(22),17,19-undecaen-2-yl}aniline
• +Expand

• InChIKey： ONCMAEBURQZDQU-RCOMQYLTSA-N
• Inchi： 1S/C52H50N8/c1-57(2)37-17-9-33(10-18-37)49-41-25-27-43(53-41)50(34-11-19-38(20-12-34)58(3)4)45-29-31-47(55-45)52(36-15-23-40(24-16-36)60(7)8)48-32-30-46(56-48)51(44-28-26-42(49)54-44)35-13-21-39(22-14-35)59(5)6/h9-32,53,56H,1-8H3/b49-41-,49-42-,50-43-,50-45-,51-44-,51-46-,52-47-,52-48-
• SMILES： N1([H])C2C([H])=C([H])C1=C(C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H])C1C([H])=C([H])C(=C(C3C([H])=C([H])C(=C([H])C=3[H])N(C([H])([H])[H])C([H])([H])[H])C3=C([H])C([H])=C(C(C4C([H])=C([H])C(=C([H])C=4[H])N(C([H])([H])[H])C([H])([H])[H])=C4C([H])=C([H])C(C=2C2C([H])=C([H])C(=C([H])C=2[H])N(C([H])([H])[H])C([H])([H])[H])=N4)N3[H])N=1 |c:35,90,t:8,83|

Computed Properties

• Exact Mass: 786.415844g/mol
• Surface Charge: 0
• XLogP3: 10.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 786.415844g/mol
• Monoisotopic Mass: 786.415844g/mol
• Topological Polar Surface Area: 70.3Ų
• Heavy Atom Count: 60
• Complexity: 1130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 7.13020
• PSA: 69.26000
• Color/Form: Not determined
• Solubility: Not determined